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Compound of Interest

Compound Name: 1-Hexen-3-yne

Cat. No.: B080827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for professionals in research and

development. The information provided is based on available data and general safety principles

for handling reactive hydrocarbons. For 1-Hexen-3-yne, specific quantitative safety data is

limited. Therefore, all handling and safety procedures should be conducted with the utmost

caution, and it is imperative to consult a comprehensive and current Safety Data Sheet (SDS)

from the supplier before use. All operations should be performed by trained personnel in a

controlled laboratory setting.

Introduction
1-Hexen-3-yne (CAS No. 13721-54-5), also known as ethylvinylacetylene, is a highly reactive

organic compound due to the presence of both a double and a triple bond in its structure. This

conjugated enyne system makes it a valuable intermediate in organic synthesis. However, its

reactivity also presents significant safety challenges. This guide provides a detailed overview of

the known safety and handling precautions for 1-Hexen-3-yne, including its physicochemical

properties, potential hazards, and recommended safety procedures.

Physicochemical and Safety Data
The following tables summarize the available quantitative data for 1-Hexen-3-yne. Due to the

limited availability of specific experimental data for 1-Hexen-3-yne, data for the related

compound 1-Hexene is provided for comparison and to infer potential hazards. It is crucial to
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recognize that 1-Hexene and 1-Hexen-3-yne have different chemical structures and

reactivities, and the data for 1-Hexene should be used only as a general guide with extreme

caution.

Table 1: Physical and Chemical Properties
Property 1-Hexen-3-yne

1-Hexene (for
comparison)

Source

CAS Number 13721-54-5 592-41-6 [1]

Molecular Formula C₆H₈ C₆H₁₂ [2][3]

Molecular Weight 80.13 g/mol 84.16 g/mol [4][5]

Boiling Point 85.2 °C at 760 mmHg 63 °C [4][5]

Density 0.756 g/cm³ 0.67 g/cm³ at 20 °C [1][4][5]

Vapor Pressure 78.3 mmHg at 25 °C ~41.3 kPa at 20 °C [1][5]

Solubility No data available Insoluble in water [1][5]

Table 2: Flammability Data
Property 1-Hexen-3-yne

1-Hexene (for
comparison)

Source

Flash Point No data available -26 °C [1][5]

Lower Explosion Limit

(LEL)
No data available ~1.2 %(V) [1][5]

Upper Explosion Limit

(UEL)
No data available ~7 %(V) [1][5]

Auto-ignition

Temperature
No data available 265 °C [1][5]

Table 3: Toxicological Data
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Parameter 1-Hexen-3-yne
1-Hexene (for
comparison)

Source

LD50 (Oral) No data available No data available [1][6]

LD50 (Dermal) No data available No data available [1][6]

LC50 (Inhalation) No data available No data available [1][6]

Occupational

Exposure Limits
No data available

ACGIH TLV (8-hour

TWA): 50 ppm
[1][5][7]

Hazard Identification and Reactivity
Hazard Statement: Based on the data for similar compounds, 1-Hexen-3-yne is expected to be

a highly flammable liquid and vapor.[6][8] It may be harmful if swallowed and may cause skin

and eye irritation.[9]

Reactivity:

The conjugated enyne structure of 1-Hexen-3-yne makes it highly reactive.

It can undergo addition reactions, polymerization, and other transformations.

Due to its unsaturated nature, it may be susceptible to forming explosive peroxides when

exposed to air, especially over time.[10]

It is expected to be incompatible with strong oxidizing agents, acids, and bases.[11]

Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back.[11]

Experimental Protocols
General Handling Precautions
All work with 1-Hexen-3-yne should be conducted in a well-ventilated chemical fume hood.[12]

Sources of ignition, such as open flames, hot surfaces, and sparks, must be strictly avoided.
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[12] Use explosion-proof electrical equipment.[12] All containers and transfer equipment should

be grounded and bonded to prevent static discharge.[12] Use non-sparking tools.[12]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene), a flame-retardant

lab coat, and closed-toe shoes.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

organic vapor cartridge is required.

Storage
Store 1-Hexen-3-yne in a tightly closed container in a cool, dry, and well-ventilated area away

from incompatible materials.[13] The storage area should be designated for flammable liquids.

Protect from direct sunlight. It is advisable to store it under an inert atmosphere (e.g., nitrogen

or argon) to prevent peroxide formation.

Spill and Emergency Procedures
Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite)

and place it in a sealed container for disposal.

Large Spills: Evacuate the area immediately. Remove all ignition sources. Contain the spill if

possible without risk. Use a non-sparking shovel to collect the absorbed material.

Fire: Use dry chemical, carbon dioxide, or foam extinguishers.[11] Do not use water, as it

may be ineffective and spread the fire.[11]

Disposal
Dispose of 1-Hexen-3-yne and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Do not pour down the drain.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for ensuring the safe handling of 1-
Hexen-3-yne.

Start: Receive 1-Hexen-3-yne

Assess Hazards
(Review SDS, Literature)

End: Complete Task

Prepare & Don
Appropriate PPE

Prepare Workspace
(Fume Hood, Grounding, No Ignition Sources)

Conduct Experiment
(Inert Atmosphere if necessary)

Spill or Emergency?

Handle Waste & Spills
(Segregate, Label, Dispose)

Decontaminate
Workspace & Equipment

Store Unused Material Properly

No
Follow Emergency Procedures

(Evacuate, Notify, Control)

Yes
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Hexen-3-yne.

Conclusion
1-Hexen-3-yne is a valuable but hazardous chemical that requires strict adherence to safety

protocols. The lack of comprehensive, publicly available quantitative safety data for this specific

compound necessitates a highly cautious approach. Researchers, scientists, and drug

development professionals must prioritize risk assessment, proper engineering controls, and

the use of appropriate personal protective equipment. By following the guidelines outlined in

this technical guide and consulting all available safety resources, the risks associated with

handling 1-Hexen-3-yne can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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